Cas no 1655-51-2 ((S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid)

• Product Name: (S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid
• CAS No: 1655-51-2
• MF: C₁₇H₁₄N₄O₆
• MW: 370.31626367569
• CID: 219868
• PubChem ID: 101193
• Update Time: 2025-04-19

(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid
• DNP-L -TRYPTOPHAN
• L-Tryptophan,N-(2,4-dinitrophenyl)-
• 2,4-dinitrophenyl-L-tryptophane
• DNP-L-Tryptophan 2,4-Dinitrophenyl-L-tryptophan
• DNP-tryptohan
• L-Tryptophan,N-(2,4-dinitrophenyl)
• N-(2,4-dinitrophenyl)-L-tryptophan
• Nsc526958
• N-2,4-DNP-L-TRYPTOPHAN
• Nα-(2,4-Dinitrophenyl)tryptophan
• 1655-51-2
• (S)-2-(2,4-dinitrophenylamino)-3-(1H-indol-3-yl)propanoic acid
• DTXSID501297100
• DNP-L-tryptophan
• (2S)-2-(2,4-dinitroanilino)-3-(1H-indol-3-yl)propanoic acid
• (2S)-2-[(2,4-dinitrophenyl)amino]-3-(1H-indol-3-yl)propanoic acid
• NSC 526958
• NS00048192
• EINECS 216-738-3
• L-Tryptophan, N-(2,4-dinitrophenyl)-
• SCHEMBL1229970
• AKOS022181472
• LAPUOPKWYOOCKL-HNNXBMFYSA-N

• Inchi： 1S/C17H14N4O6/c22-17(23)15(7-10-9-18-13-4-2-1-3-12(10)13)19-14-6-5-11(20(24)25)8-16(14)21(26)27/h1-6,8-9,15,18-19H,7H2,(H,22,23)/t15-/m0/s1
• InChI Key： LAPUOPKWYOOCKL-HNNXBMFYSA-N
• SMILES： OC([C@H](CC1=CNC2C=CC=CC1=2)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 370.09100
• Monoisotopic Mass: 370.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.584g/cm3
• Boiling Point: 699.6ºC at 760mmHg
• Flash Point: 376.9ºC
• Refractive Index: 1.763
• PSA: 156.76000
• LogP: 4.21150

(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid Security Information

• WGK Germany：3
• Storage Condition：-20ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines